Cas no 2034289-69-3 (N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide)

• Product Name: N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide
• CAS No: 2034289-69-3
• MF: C₁₄H₂₅NO₂S
• MW: 271.418802976608
• CID: 5378496
• Update Time: 2025-06-10

N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide

• Inchi： 1S/C14H25NO2S/c16-14(12-4-2-1-3-5-12)15-8-11-18-13-6-9-17-10-7-13/h12-13H,1-11H2,(H,15,16)
• InChI Key： RXGMYIRQKNQPPL-UHFFFAOYSA-N
• SMILES： C1(C(NCCSC2CCOCC2)=O)CCCCC1

Additional information on N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide

Professional Introduction to N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide (CAS No. 2034289-69-3)

N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide, identified by the CAS number 2034289-69-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a cyclohexane ring linked to an amide functional group, with a unique side chain containing an oxan-4-ylsulfanyl moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The cyclohexanecarboxamide backbone provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. The incorporation of the oxan-4-ylsulfanyl group introduces both hydrophilic and hydrophobic interactions, which can be fine-tuned to optimize pharmacokinetic properties. This dual nature makes the compound particularly interesting for designing molecules that require balanced solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel sulfanyl-containing compounds due to their diverse biological activities. The oxan-4-ylsulfanyl group, in particular, has been shown to exhibit properties that are conducive to interaction with biological macromolecules. This has led to its incorporation into various lead compounds targeting inflammatory diseases, neurodegenerative disorders, and cancer. The amide bond in N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide also suggests potential for protease inhibition, a key mechanism in many therapeutic strategies.

The synthesis of N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and amide bond formation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are crucial for producing complex molecules with precise stereochemical control, which is often essential for biological activity.

The pharmacological potential of N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide has been explored in several preclinical studies. Research indicates that this compound may exhibit inhibitory effects on specific enzymes involved in disease pathways. For instance, its structure resembles known inhibitors of cyclooxygenase (COX) enzymes, which play a pivotal role in inflammation and pain management. Additionally, the oxan-4-ylsulfanyl group may interact with receptors or ion channels relevant to neurological disorders.

In the context of drug development, the pharmacokinetic profile of N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide is a critical factor that determines its clinical efficacy. Studies have shown that modifications to the side chain can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to enhance bioavailability and reduce toxicity. Computational modeling techniques, such as molecular docking and pharmacophore modeling, have been utilized to predict how this compound might interact with biological targets.

The versatility of N-[2-(oxan-4-ylsulfanyl)ethyl]cyclohexanecarboxamide extends beyond its potential as a lead compound. It serves as a valuable building block for generating libraries of derivatives through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). These libraries can then be screened for novel bioactivities using high-throughput screening (HTS) techniques. The ability to rapidly synthesize and evaluate diverse analogues is essential for accelerating the drug discovery process.

The future direction of research on N-[2-(oxan-4-ylsulfanyl strong>)ethyl]< strong>cyclohexanecarboxamide strong>] will likely focus on understanding its mechanism of action at a molecular level. Advanced spectroscopic methods and crystallographic techniques will be employed to elucidate how this compound binds to its target proteins or enzymes. Additionally, preclinical studies in animal models will provide insights into its therapeutic potential and safety profile before human trials can commence.

In conclusion, N-[2-(< strong > oxan - 4 - ylsulfanyl strong >)ethyl]< strong >cyclohex an ec arbox amide strong > (CAS No. 2034289 - 69 - 3) represents a promising entity in pharmaceutical chemistry with significant potential for further development. Its unique structural features and demonstrated biological activity make it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for sulfanyl-containing compounds, this molecule is poised to play an important role in the next generation of therapeutic agents. p >